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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B1582028

Application Notes and Protocols: C.l. Direct Blue
75

Topic: C.I. Direct Blue 75 as a Fluorescent Probe in Microscopy

Note to the Reader: Extensive research has revealed no scientific literature or documented use
of C.I. Direct Blue 75 as a fluorescent probe for microscopy. The information available
exclusively pertains to its application as a trisazo dye for textiles, particularly cotton fabrics.[1]
[2] Therefore, the following sections provide the known chemical and physical properties of C.l.
Direct Blue 75 in its capacity as a dye and explain the absence of data for its use in
fluorescence microscopy.

Introduction

C.l. Direct Blue 75, also known by other names such as Direct Blue 2GL and Direct Fast Blue
2GL, is a synthetic dye belonging to the trisazo class.[2] Its primary industrial application is in
the dyeing of cellulosic materials like cotton.[1][2] While many organic dyes exhibit
fluorescence, there is currently no evidence to suggest that C.l. Direct Blue 75 possesses
fluorescent properties suitable for use as a probe in biological imaging or microscopy.

Chemical and Physical Properties

A summary of the known properties of C.l. Direct Blue 75 is presented in the table below. It is
important to note that these properties are relevant to its function as a textile dye.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1582028?utm_src=pdf-interest
https://www.benchchem.com/product/b1582028?utm_src=pdf-body
https://www.benchchem.com/product/b1582028?utm_src=pdf-body
https://www.medchemexpress.com/c-i-direct-blue-75.html
http://www.worlddyevariety.com/direct-dyes/direct-blue-75.html
https://www.benchchem.com/product/b1582028?utm_src=pdf-body
https://www.benchchem.com/product/b1582028?utm_src=pdf-body
https://www.benchchem.com/product/b1582028?utm_src=pdf-body
http://www.worlddyevariety.com/direct-dyes/direct-blue-75.html
https://www.medchemexpress.com/c-i-direct-blue-75.html
http://www.worlddyevariety.com/direct-dyes/direct-blue-75.html
https://www.benchchem.com/product/b1582028?utm_src=pdf-body
https://www.benchchem.com/product/b1582028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
C.l. Name Direct Blue 75 [2]

C.I. Number 34220 [2]

CAS Number 6428-60-0 [11[2]
Molecular Formula C42H25N7Na4013S4 [1][2]
Molecular Weight 1055.91 g/mol [1][2]

Class Trisazo [2]
Appearance Dark blue solid [2]

Soluble in water (blue
Solubility solution), insoluble in other [2]

organic solvents.

Fluorescence Properties (or Lack Thereof)

A comprehensive search of scientific databases and literature has yielded no data on the
fluorescent properties of C.l. Direct Blue 75. Key fluorescent characteristics required for a
compound to be a useful probe in microscopy are absent from the available information. These
include:

» Excitation and Emission Spectra: The specific wavelengths of light that the molecule absorbs
(excitation) and emits (emission) are unknown. This information is fundamental for selecting
appropriate light sources and filters in fluorescence microscopy.

e Quantum Yield: This value, which measures the efficiency of the fluorescence process, is not
documented for C.l. Direct Blue 75.

» Photostability: The stability of the molecule when exposed to excitation light is a critical factor
for imaging, and no data is available on the photostability of this dye.

e Cellular Localization: There are no studies indicating whether C.I. Direct Blue 75 can
penetrate cell membranes or bind to specific subcellular structures.
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Experimental Protocols: Not Applicable

Due to the lack of evidence for its use as a fluorescent probe, no established experimental
protocols for the application of C.I. Direct Blue 75 in microscopy can be provided. The
development of such a protocol would first require extensive basic research to determine if the
compound has any usable fluorescent properties in a biological context.

Signaling Pathways and Workflows: Not Applicable

As there are no documented interactions of C.I. Direct Blue 75 with biological systems in a
microscopy context, no signaling pathways or experimental workflows can be diagrammed.

Conclusion

The inquiry into the use of C.I. Direct Blue 75 as a fluorescent probe in microscopy reveals a
significant information gap. All available data points to its identity as a textile dye with no
reported or characterized fluorescent properties that would make it suitable for biological
Imaging applications. For researchers and scientists seeking fluorescent probes, it is
recommended to consult established and well-characterized fluorescent dyes with proven
applications in microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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